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2-(4-Fluorophenyl)-2-oxoethyl 2-(methylamino)benzoate 2-(4-Fluorophenyl)-2-oxoethyl 2-(methylamino)benzoate 2-(methylamino)benzoic acid [2-(4-fluorophenyl)-2-oxoethyl] ester is an aromatic ketone.
Brand Name: Vulcanchem
CAS No.: 650595-97-4
VCID: VC0436983
InChI: InChI=1S/C16H14FNO3/c1-18-14-5-3-2-4-13(14)16(20)21-10-15(19)11-6-8-12(17)9-7-11/h2-9,18H,10H2,1H3
SMILES: CNC1=CC=CC=C1C(=O)OCC(=O)C2=CC=C(C=C2)F
Molecular Formula: C16H14FNO3
Molecular Weight: 287.28g/mol

2-(4-Fluorophenyl)-2-oxoethyl 2-(methylamino)benzoate

CAS No.: 650595-97-4

Main Products

VCID: VC0436983

Molecular Formula: C16H14FNO3

Molecular Weight: 287.28g/mol

2-(4-Fluorophenyl)-2-oxoethyl 2-(methylamino)benzoate - 650595-97-4

CAS No. 650595-97-4
Product Name 2-(4-Fluorophenyl)-2-oxoethyl 2-(methylamino)benzoate
Molecular Formula C16H14FNO3
Molecular Weight 287.28g/mol
IUPAC Name [2-(4-fluorophenyl)-2-oxoethyl] 2-(methylamino)benzoate
Standard InChI InChI=1S/C16H14FNO3/c1-18-14-5-3-2-4-13(14)16(20)21-10-15(19)11-6-8-12(17)9-7-11/h2-9,18H,10H2,1H3
Standard InChIKey XRNPOSZWZPHRSJ-UHFFFAOYSA-N
SMILES CNC1=CC=CC=C1C(=O)OCC(=O)C2=CC=C(C=C2)F
Canonical SMILES CNC1=CC=CC=C1C(=O)OCC(=O)C2=CC=C(C=C2)F
Description 2-(methylamino)benzoic acid [2-(4-fluorophenyl)-2-oxoethyl] ester is an aromatic ketone.
PubChem Compound 902750
Last Modified Nov 11 2021
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